Cas no 1189884-47-6 (p-Tyramine-d4 Hydrochloride)

• Product Name: p-Tyramine-d4 Hydrochloride
• CAS No: 1189884-47-6
• MF: C₈H₁₂ClNO
• MW: 177.66462802887
• CID: 1061279
• PubChem ID: 45040665
• Update Time: 2025-10-18

p-Tyramine-d4 Hydrochloride Chemical and Physical Properties

Names and Identifiers

• p-Tyramine-d4 Hydrochloride
• p-Tyramine-d4 Hydroc
• 4-(2-amino-1,1,2,2-tetradeuterioethyl)phenol,hydrochloride
• 4-(2-amino-1,1,2,2-tetradeuterioethyl)phenol;hydrochloride
• CS-0201200
• D99062
• J-004011
• HY-W016823S
• 2-(4-Hydroxyphenyl)ethyl-1,1,2,2-d4-amine hcl
• 4-[2-Amino(~2~H_4_)ethyl]phenol--hydrogen chloride (1/1)
• DB-301863
• Tyramine-d4 Hydrochloride
• 51-67-2 (unlabeled)
• Tyramine-d4 (hydrochloride)
• p-Tyramine-d4 (hydrochloride)
• AKOS030228764
• 1189884-47-6
• DTXSID60662224

• Inchi： 1S/C8H11NO.ClH/c9-6-5-7-1-3-8(10)4-2-7;/h1-4,10H,5-6,9H2;1H/i5D2,6D2;
• InChI Key： RNISDHSYKZAWOK-NXMSQKFDSA-N
• SMILES： Cl.OC1C=CC(=CC=1)C([2H])([2H])C([2H])([2H])N

Computed Properties

• Exact Mass: 177.08600
• Monoisotopic Mass: 177.0858487g/mol
• Isotope Atom Count: 4
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 87.3
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Melting Point: 266-2680C
• PSA: 46.25000
• LogP: 2.39570

p-Tyramine-d4 Hydrochloride Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on p-Tyramine-d4 Hydrochloride

Comprehensive Guide to p-Tyramine-d4 Hydrochloride (CAS No. 1189884-47-6): Applications, Properties, and Research Insights

p-Tyramine-d4 Hydrochloride (CAS No. 1189884-47-6) is a deuterated form of the well-known biogenic amine p-Tyramine, widely used in pharmaceutical research, metabolic studies, and analytical chemistry. This stable isotope-labeled compound is particularly valuable for quantitative mass spectrometry, drug metabolism analysis, and neurotransmitter research. Its unique deuterium substitution at four positions enhances its utility as an internal standard, minimizing interference in complex biological matrices.

The growing demand for isotope-labeled compounds like p-Tyramine-d4 Hydrochloride reflects broader trends in precision medicine and biomarker discovery. Researchers increasingly rely on such compounds to improve the accuracy of LC-MS/MS (liquid chromatography-tandem mass spectrometry) assays, a technique dominating modern pharmacokinetic studies. With the rise of personalized therapeutics, the need for reliable isotopic standards has never been higher, positioning this compound as a critical tool in translational research.

Structurally, p-Tyramine-d4 Hydrochloride features deuterium atoms at the aromatic ring's 2, 3, 5, and 6 positions, preserving the compound's chemical behavior while creating a distinct mass signature. This property makes it indispensable for studying catecholamine pathways, trace amine-associated receptors (TAARs), and food-derived bioactive amines. Recent studies have leveraged this compound to investigate gut-brain axis interactions, a hot topic in microbiome research.

From a technical perspective, p-Tyramine-d4 Hydrochloride demonstrates excellent solubility in water and polar organic solvents, with a molecular weight of 169.66 g/mol (for the deuterated form). Its hydrochloride salt form ensures stability during storage and handling. Analytical chemists value its high isotopic purity (>98% D), which is crucial for minimizing matrix effects in complex samples like plasma or cerebrospinal fluid.

The compound's applications extend to dietary supplement research, where it helps quantify trace amines in fermented foods and probiotic products. This aligns with consumer interest in functional foods and nutraceuticals. Additionally, its use in dopamine signaling studies supports ongoing research into neurodegenerative disorders—a field generating substantial scientific and public interest.

Quality control of p-Tyramine-d4 Hydrochloride typically involves HPLC-UV and NMR spectroscopy to verify chemical and isotopic purity. Storage recommendations usually suggest -20°C protection from light and moisture—standard practices for sensitive biochemical reagents. These protocols ensure reliable performance in long-term longitudinal studies, another area where this compound sees frequent application.

Emerging applications include its use in stable isotope dilution assays for food safety monitoring, particularly in detecting biogenic amines in fermented products. This addresses growing consumer concerns about food quality and safety standards. The compound's versatility also extends to plant physiology studies, where researchers examine amine metabolism in crops under stress conditions.

For researchers sourcing p-Tyramine-d4 Hydrochloride, key considerations include supplier reliability, batch-to-batch consistency, and proper documentation of certificate of analysis (CoA). The compound's pricing often reflects the specialized synthesis required for high isotopic enrichment, making it a premium research chemical compared to its non-deuterated counterpart.

Future directions for p-Tyramine-d4 Hydrochloride applications may include expanded use in clinical diagnostics and sports science, particularly in studies examining exercise-induced neurotransmitter fluctuations. The compound's potential in microdialysis techniques also warrants further exploration, as neuroscientists seek better tools for in vivo monitoring of neurochemical dynamics.

In summary, p-Tyramine-d4 Hydrochloride (CAS No. 1189884-47-6) represents a sophisticated research tool bridging multiple disciplines. Its value in isotope dilution methods, combined with expanding applications in nutritional science and neuroscience, ensures its continued relevance in cutting-edge research. As analytical technologies advance and research questions grow more complex, such specialized compounds will remain indispensable for generating reliable, reproducible scientific data.